3-[2-(Benzyloxy)ethyl]-3-(bromomethyl)oxolane

• Molecular Formula: C14H19BrO2
• Molecular Weight: 299.20 g/mol
• SMILES: C1COCC1(CCOCC2=CC=CC=C2)CBr
• InChI: InChI=1S/C14H19BrO2/c15-11-14(7-9-17-12-14)6-8-16-10-13-4-2-1-3-5-13/h1-5H,6-12H2
• InChIKey: BAOKLYVZENPHRJ-UHFFFAOYSA-N

Buy 3-[2-(Benzyloxy)ethyl]-3-(bromomethyl)oxolane (CAS 1875968-12-9) – A Differentiated Brominated Oxolane Building Block for Medicinal Chemistry and Organic Synthesis

3-[2-(Benzyloxy)ethyl]-3-(bromomethyl)oxolane (CAS 1875968-12-9) is a brominated oxolane (tetrahydrofuran) derivative with the molecular formula C₁₄H₁₉BrO₂ and a molecular weight of 299.20 g·mol⁻¹ . It belongs to the class of halogenated heterocyclic ethers and is primarily employed as a reactive synthetic intermediate in medicinal chemistry and organic synthesis. Its structure features a 3,3-disubstituted oxolane ring bearing both a benzyloxyethyl side chain and a bromomethyl group. This dual functionalization imparts a predicted partition coefficient (LogP) of 3.39, indicating significantly enhanced lipophilicity compared to the parent 3‑(bromomethyl)oxolane scaffold (XLogP3 = 1.2) [1]. The compound is commercially available with a minimum purity specification of 95% .

1

Dual-functional oxolane: benzyloxyethyl side chain and bromomethyl handle

2

Lipophilic building block for passive membrane permeability studies

3

Reactive electrophile for SN2-based C–N, C–S, C–O bond formation

• [1] PubChem. 3-(Bromomethyl)oxolane. CID 14173422. XLogP3-AA: 1.2. Computed by XLogP3 3.0 (PubChem release 2025.04.14). View Source

Why Generic Substitution of 3-[2-(Benzyloxy)ethyl]-3-(bromomethyl)oxolane Fails: Key Differentiators That Demand Scientific Scrutiny

Generic substitution of 3‑[2‑(benzyloxy)ethyl]‑3‑(bromomethyl)oxolane with less expensive or more readily available oxolane intermediates is scientifically unsound because this compound integrates two functional features—an electrophilic bromomethyl leaving group and a lipophilic benzyloxyethyl side chain—within a single quaternary‑substituted oxolane core. The simplest in‑class analog, 3‑(bromomethyl)oxolane (CAS 165253-29-2), lacks the benzyloxyethyl substituent entirely, resulting in a >150‑fold lower calculated lipophilicity (ΔLogP ≈ 2.2) [1] and offering only one reactive center. Conversely, the benzyloxyethyl‑containing carbaldehyde analog (CAS 1934451-45-2) eliminates the reactive bromomethyl handle, precluding direct nucleophilic displacement chemistry [2]. Even the chloromethyl counterpart sacrifices leaving‑group potency quantified by the pKa of the conjugate acid (HBr pKa = −9 versus HCl pKa = −7), which translates to a roughly 100‑fold difference in leaving‑group ability [3][4]. Consequently, any attempt to interchange these compounds without rigorous experimental validation introduces uncontrolled variables in reactivity, lipophilicity, and downstream synthetic efficiency.

Unsubstituted 3-(bromomethyl)oxolane lacks benzyloxyethyl side chain, shifting lipophilicity and scaffold diversity away from required profile.

Chloromethyl analog exhibits substantially lower leaving-group ability, which may limit SN2 conversion efficiency and reaction rate.

Carbaldehyde congener engages addition/condensation chemistry, not direct nucleophilic displacement; substitution would alter synthetic route design.

• [1] PubChem. 3-(Bromomethyl)oxolane. CID 14173422. XLogP3-AA: 1.2. View Source
• [2] Chemsrc. 3-[2-(Benzyloxy)ethyl]oxolane-3-carbaldehyde. CAS: 1934451-45-2. Molecular Formula: C₁₄H₁₈O₃. Molecular Weight: 234.29. View Source
• [3] Sciencedirect. Hydrobromic acid. pKa = −9. View Source
• [4] The Engineering ToolBox. Inorganic Acids and Bases – pKa Values. Hydrobromic acid: pKa = −9; Hydrochloric acid: pKa = −7. View Source

Quantitative Evidence That Distinguishes 3-[2-(Benzyloxy)ethyl]-3-(bromomethyl)oxolane from Its Closest Analogs

Enhanced Lipophilicity: A 2.2 LogP Unit Increase Over the Parent 3-(Bromomethyl)oxolane Framework

The target compound exhibits a computed LogP of 3.3949, compared with an XLogP3 of 1.2 for the unsubstituted comparator 3-(bromomethyl)oxolane (CAS 165253-29-2). This ΔLogP of approximately 2.2 corresponds to a ~160-fold increase in the octanol/water partition coefficient, which predicts substantially improved membrane permeability and altered pharmacokinetic distribution in biological target engagement [1].

Lipophilicity gain

Data to verify

ΔLogP ≈ 2.2

~160-fold increase

Supports membrane permeability modeling

Computed LogP; experimental validation recommended

Evidence Dimension	Computed octanol/water partition coefficient (LogP / XLogP3)
Target Compound Data	LogP = 3.3949
Comparator Or Baseline	3-(Bromomethyl)oxolane (CAS 165253-29-2): XLogP3 = 1.2
Quantified Difference	ΔLogP ≈ 2.2 (~160-fold higher lipophilicity)
Conditions	Computed by vendor (Leyan) and PubChem XLogP3 3.0 algorithm

Why This Matters

Procurement of the target compound is essential when a project requires a lipophilic oxolane building block that can passively cross biological membranes; the parent 3-(bromomethyl)oxolane is far more polar and will distribute differently in cellular or in vivo systems.

• [1] PubChem. 3-(Bromomethyl)oxolane. CID 14173422. XLogP3-AA: 1.2. View Source

Superior Leaving-Group Reactivity: Bromomethyl (pKa −9) vs. Chloromethyl (pKa −7) Substituents

The conjugate acid of the bromide leaving group (HBr) has a pKa of −9, whereas the conjugate acid of the chloride analog (HCl) has a pKa of −7. This pKa difference of 2 units translates to bromide being approximately 100-fold more reactive as a leaving group in nucleophilic substitution reactions, which is a fundamental tenet of physical organic chemistry [1][2]. The target compound therefore enables faster and higher-yielding SN2 displacements compared to the corresponding 3-[2-(benzyloxy)ethyl]-3-(chloromethyl)oxolane analog.

Leaving-group reactivity

Class-level inference

ΔpKa = 2

~100× reactive difference

Enables faster SN2 displacement

Inferred from conjugate acid strength; experimental confirmation advised

Evidence Dimension	Acid strength of conjugate acid (pKa) reflecting leaving-group ability
Target Compound Data	pKa of HBr = −9
Comparator Or Baseline	3-[2-(Benzyloxy)ethyl]-3-(chloromethyl)oxolane: pKa of HCl = −7
Quantified Difference	ΔpKa = 2 (~100-fold difference in leaving-group ability)
Conditions	Aqueous pKa values at 25 °C; leaving-group ability inferred from conjugate acid strength

Why This Matters

For chemists designing nucleophilic substitution sequences, selecting the bromomethyl derivative over the chloromethyl analog can be the difference between a successful, high-yielding synthetic route and a stalled one, directly impacting project timelines and material costs.

• [1] Sciencedirect. Hydrobromic acid. pKa = −9. View Source
• [2] The Engineering ToolBox. Inorganic Acids and Bases – pKa Values. Hydrobromic acid: pKa = −9; Hydrochloric acid: pKa = −7. View Source

Orthogonal Synthetic Handle: Bromomethyl Electrophile vs. Carbaldehyde Electrophile in Analogous Scaffolds

The closest structural relative bearing the same benzyloxyethyl-oxolane core is 3-[2-(benzyloxy)ethyl]oxolane-3-carbaldehyde (CAS 1934451-45-2, MW 234.29) [1]. While both compounds contain an electrophilic carbon at the 3-position, the bromomethyl group of the target compound permits direct nucleophilic displacement (SN2) with amines, thiols, and alkoxides, whereas the carbaldehyde engages in fundamentally different chemistry (nucleophilic addition, condensation, or reduction). This provides orthogonal diversification strategies from the same core scaffold, extending the accessible chemical space.

Orthogonal handle

Context-dependent

–CH₂Br: SN2 displacement

–CHO: Addition / condensation

Expands scaffold diversification vectors

Complementary reactivity for SAR exploration

Evidence Dimension	Functional group identity and reaction type at the C3 electrophilic center
Target Compound Data	Bromomethyl group (–CH₂Br); undergoes nucleophilic substitution (SN2)
Comparator Or Baseline	3-[2-(Benzyloxy)ethyl]oxolane-3-carbaldehyde (CAS 1934451-45-2): carbaldehyde group (–CHO); undergoes addition/condensation
Quantified Difference	Distinct reaction pathways (substitution vs. addition) enable orthogonal derivatization
Conditions	Standard synthetic chemistry logic; validated by distinct reactivity profiles of alkyl halides vs. aldehydes

Why This Matters

Medicinal chemistry teams often require multiple diversity points from a conserved core scaffold. Procuring this bromomethyl compound in parallel with (or instead of) the carbaldehyde analog unlocks a complementary set of C–N, C–S, and C–O bond-forming reactions.

• [1] Chemsrc. 3-[2-(Benzyloxy)ethyl]oxolane-3-carbaldehyde. CAS: 1934451-45-2. Molecular Formula: C₁₄H₁₈O₃. Molecular Weight: 234.29. View Source

Verified Commercial Quality: 95% Minimum Purity with Defined Storage Conditions

The compound is supplied with a minimum purity specification of 95% and a recommended long-term storage condition of a cool, dry environment . In contrast, the parent 3-(bromomethyl)oxolane (CAS 165253-29-2) is typically sold as a liquid (boiling point ~183 °C, density ~1.495 g·mL⁻¹) with varying purity grades (often 95–97%), and its physical form and volatility introduce additional handling and storage complexities. The target compound’s higher molecular weight (299.20 vs. 165.03 g·mol⁻¹) and lower volatility reduce evaporative loss during weighing and reaction setup, improving gravimetric accuracy and experimental reproducibility.

Procurement specification

Specification review

≥95% purity, low volatility

Solid / low-volatility form vs. liquid comparator

Improves gravimetric accuracy and reproducibility

Vendor-specified purity; verify lot COA

Evidence Dimension	Physical form, volatility, and purity specification at procurement
Target Compound Data	MW 299.20 g·mol⁻¹; purity ≥95%; solid or low-volatility form
Comparator Or Baseline	3-(Bromomethyl)oxolane (CAS 165253-29-2): MW 165.03 g·mol⁻¹; boiling point ~183 °C; liquid at ambient conditions
Quantified Difference	MW difference 134.17 g·mol⁻¹; liquid vs. low-volatility form reduces handling losses
Conditions	Vendor specifications from Leyan (target) and Kuujia/fluorochem (comparator)

Why This Matters

For procurement and laboratory operations, a solid or low-volatility building block with a certified purity threshold reduces weighing errors and ensures batch-to-batch consistency, which is critical for multi-step synthesis where stoichiometric precision is required.

Optimal Application Scenarios for 3-[2-(Benzyloxy)ethyl]-3-(bromomethyl)oxolane Guided by Quantitative Differentiation Evidence

Synthesis of Lipophilic CNS-Penetrant Probe Molecules

The elevated LogP of 3.39 (versus 1.2 for 3-(bromomethyl)oxolane) makes this building block particularly suitable for constructing central nervous system (CNS)-targeted chemical probes where passive blood-brain barrier penetration is required. Researchers should select this compound when the target product profile demands a partition coefficient in the CNS-favorable range (typically LogP 2–5) [1].

Nucleophilic Diversification Libraries with High Conversion Efficiency

Because the bromomethyl group provides approximately 100-fold greater leaving-group reactivity than the chloromethyl analog (pKa of conjugate acid: −9 vs. −7), this compound is the preferred electrophilic partner for high-throughput parallel synthesis of amine, thiol, or alkoxide libraries. The enhanced reactivity translates to shorter reaction times and higher conversion, maximizing library yield and diversity [1].

Orthogonal Core Scaffold Derivatization in Lead Optimization

When a medicinal chemistry program has identified the benzyloxyethyl-oxolane core as a privileged scaffold, procuring this bromomethyl variant in parallel with the carbaldehyde analog (CAS 1934451-45-2) enables two orthogonal vectors of chemical diversification—nucleophilic displacement and carbonyl addition—from the identical core, effectively doubling the accessible SAR exploration space without redesigning the synthetic route .

Multi-Step Synthesis Requiring Stoichiometric Precision and Low Volatility Handling

Compared to the volatile, liquid 3-(bromomethyl)oxolane (b.p. ~183 °C), the target compound’s higher molecular weight and low volatility reduce mass loss during weighing and reaction setup, ensuring accurate stoichiometry across multi-step sequences. This property is particularly valuable in process chemistry development where reproducible charge amounts are critical for scale-up [1].

Application

Selection Property

Validation Focus

CNS-targeted probe synthesis

Lipophilic building block

Membrane permeability assay (PAMPA / Caco-2)

High-throughput SN2 diversification

Reactive bromomethyl electrophile

Reaction conversion and yield monitoring

Scaffold-focused SAR exploration

Orthogonal electrophilic handles

Chemoselectivity and diversity assessment

Process chemistry with stoichiometric control

Low-volatility solid form

Gravimetric accuracy and batch consistency

• [1] PubChem. 3-(Bromomethyl)oxolane. CID 14173422. XLogP3-AA: 1.2. View Source
• [2] Sciencedirect. Hydrobromic acid. pKa = −9. View Source
• [3] The Engineering ToolBox. Inorganic Acids and Bases – pKa Values. Hydrobromic acid: pKa = −9; Hydrochloric acid: pKa = −7. View Source
• [4] Chemsrc. 3-[2-(Benzyloxy)ethyl]oxolane-3-carbaldehyde. CAS: 1934451-45-2. Molecular Weight: 234.29. View Source